Cas no 1261794-92-6 (2-bromo-1-(chloromethyl)-4-nitrobenzene)

• Product Name: 2-bromo-1-(chloromethyl)-4-nitrobenzene
• CAS No: 1261794-92-6
• MF: C₇H₅BrClNO₂
• MW: 250.477100133896
• CID: 4791900
• PubChem ID: 64768391
• Update Time: 2023-11-24

2-bromo-1-(chloromethyl)-4-nitrobenzene Chemical and Physical Properties

Names and Identifiers

• 2-bromo-4-nitrobenzyl chloride
• 2-bromo-1-(chloromethyl)-4-nitrobenzene

• Inchi： 1S/C7H5BrClNO2/c8-7-3-6(10(11)12)2-1-5(7)4-9/h1-3H,4H2
• InChI Key： WNSUPNGYXZZICQ-UHFFFAOYSA-N
• SMILES： BrC1C=C(C=CC=1CCl)[N+](=O)[O-]

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 173
• XLogP3: 2.8
• Topological Polar Surface Area: 45.8

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Nitrobenzenes